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Nitric acid (HNO₃) is a cornerstone of modern chemistry, indispensable in applications ranging

from the synthesis of fertilizers and explosives to the nitration of organic compounds in

pharmaceutical development.[1] However, for advanced scientific and industrial applications,

particularly in semiconductor manufacturing and trace metal analysis, the purity of the acid is

paramount.[2][3] The presence of infinitesimal metallic or particulate contaminants can

compromise experimental results, reduce yields in chemical synthesis, and cause defects in

sensitive electronic components.[4] This guide provides a comprehensive overview of the

synthesis of technical-grade nitric acid and the sophisticated purification methodologies

required to elevate it to the high-purity standards demanded by research and high-technology

sectors.

Part 1: Industrial Synthesis – The Ostwald Process
The vast majority of the world's nitric acid is produced via the Ostwald process, a highly

efficient catalytic method developed by Wilhelm Ostwald in the early 20th century.[1][5] This

process transforms ammonia (NH₃), itself typically synthesized through the Haber-Bosch

process, into nitric acid in three principal stages.[5][6] The efficiency of this process makes it

the mainstay of the modern chemical industry.[1][5]

The Three Core Stages of the Ostwald Process:

Catalytic Oxidation of Ammonia: A pre-heated mixture of ammonia gas and compressed air

(in a ~1:9 ratio) is passed over a platinum-rhodium catalyst gauze at high temperatures
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(850–950°C).[6][7] The catalyst is critical for selectively oxidizing ammonia to nitric oxide

(NO) rather than to elemental nitrogen (N₂).[8]

Reaction:4NH₃(g) + 5O₂(g) → 4NO(g) + 6H₂O(g) (ΔH = -905.2 kJ/mol)

Oxidation of Nitric Oxide: The hot nitric oxide gas is cooled and then reacted with additional

oxygen to form nitrogen dioxide (NO₂).[5][7]

Reaction:2NO(g) + O₂(g) → 2NO₂(g)

Absorption in Water: The nitrogen dioxide is then fed into the bottom of an absorption tower,

where it rises against a downward flow of water.[7][9] The NO₂ dissolves and reacts with the

water to form nitric acid, with a portion being reduced back to nitric oxide, which is then re-

oxidized and recycled.[5]

Reaction:3NO₂(g) + H₂O(l) → 2HNO₃(aq) + NO(g)

The product of the Ostwald process is typically a weak nitric acid with a concentration ranging

from 30% to 70%.[10] The process is limited by the formation of a maximum-boiling azeotrope

with water at a concentration of approximately 68% HNO₃, which boils at a constant

temperature of 120.5°C at 1 atm.[8][9][11] This physical constraint prevents further

concentration by simple fractional distillation.[11][12]
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Extractive Distillation Workflow
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Caption: Extractive distillation process for breaking the nitric acid-water azeotrope.
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Achieving Ultimate Purity: Sub-Boiling Distillation
For applications requiring extremely low levels of metallic impurities (in the parts-per-billion or

even parts-per-trillion range), such as in the semiconductor and biotech industries, sub-boiling

distillation is the gold standard. [13][14][15] Causality: Standard boiling creates aerosols and

splashes that can carry non-volatile impurities (like metal salts) from the liquid phase into the

distillate. [14]Sub-boiling distillation operates at a temperature 5-20°C below the liquid's boiling

point. [14]This gentle heating causes surface evaporation without bubble formation, ensuring

that only the volatile acid vaporizes, leaving behind non-volatile contaminants. [14]

Experimental Protocol: Laboratory-Scale Sub-Boiling Distillation

Apparatus Setup: A sub-boiling still, typically constructed from high-purity quartz or

PFA/PTFE, is used. The apparatus consists of an acid reservoir, a heating element (often an

infrared lamp), a condensation surface, and a collection channel.

Loading: Reagent-grade (or technical-grade) nitric acid is carefully loaded into the reservoir.

Controlled Heating: The surface of the acid is gently heated with the IR lamp to just below its

boiling point. The system is microprocessor-controlled to maintain this precise temperature.

4. Vapor Generation & Condensation: Pure acid vapor rises from the surface and comes into

contact with a cooled condenser.

Collection: The high-purity condensate drips from the condenser into a collection vessel,

physically separated from the source liquid. The process is run continuously for 24/7

unattended operation. [14]
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Sub-Boiling Distillation Principle
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Caption: Principle of sub-boiling distillation for ultra-purification of acids.

Part 3: Quality Control and Analytical Verification
The production of high-purity nitric acid is a self-validating system where purification protocols

are confirmed by rigorous analytical testing. The primary method for quantifying ultra-trace

metallic impurities is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). [16] Protocol:

Trace Metal Analysis by ICP-MS
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Sample Preparation: A sample of the purified nitric acid is typically diluted with high-purity

deionized water in a cleanroom environment to minimize external contamination. [16]For the

most sensitive analyses, undiluted acid may be analyzed directly. [4]2. Instrumentation: An

ICP-MS instrument is used, which nebulizes the sample into a high-temperature argon

plasma (~10,000 K).

Ionization: The plasma atomizes and ionizes the elements in the sample.

Mass Spectrometry: The ions are then passed through a mass spectrometer, which

separates them based on their mass-to-charge ratio.

Detection and Quantification: A detector counts the ions at each mass, allowing for the

precise quantification of elemental concentrations down to ppt levels. [16] Data Presentation:

Purity Grades and Specifications

The electronics industry, through organizations like SEMI (Semiconductor Equipment and

Materials International), defines stringent standards for chemical purity. [17]

Grade
Typical Assay

(HNO₃)

Key Impurity Levels

(Trace Metals)
Primary Application

Technical Grade 55-68%
Percent (%) to high
PPM (parts per
million)

Fertilizer
production,
explosives

Reagent Grade (ACS) 68-70%
Low PPM to high PPB

(parts per billion)

General laboratory

use, chemical

synthesis

| Electronic/SEMI Grade | 69-70% | <1 PPB to PPT (parts per trillion) [4][17]| Semiconductor

wafer cleaning, etching [2]|

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1203768?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/analsci/19/11/19_11_1561/_pdf
https://www.agilent.com/cs/library/applications/5991-8798EN-icp-qqq-nitric-application.pdf
https://www.jstage.jst.go.jp/article/analsci/19/11/19_11_1561/_pdf
https://www.columbuschemical.com/product/nitric-acid-70-semi/
https://www.agilent.com/cs/library/applications/5991-8798EN-icp-qqq-nitric-application.pdf
https://www.columbuschemical.com/product/nitric-acid-70-semi/
https://www.kingsresearch.com/blog/semiconductor-grade-nitric-acid-powering-future-of-microchips
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SEMI Grade Specification for Nitric Acid

(Example)

Parameter Maximum Allowable Concentration (ppb)

Assay (HNO₃) 68.0 - 70.0 %

Color (APHA) 10

Residue after Ignition 2000 ppb (2 ppm)

Chloride (Cl) 80 ppb

Phosphate (PO₄) 200 ppb

Aluminum (Al) < 1 ppb

Iron (Fe) < 1 ppb

Sodium (Na) < 1 ppb

Note: Specifications are illustrative and based

on typical values found in technical data sheets.

[18][19]

Part 4: Safety, Handling, and Storage
Nitric acid, especially at high concentrations, is a highly corrosive and powerful oxidizing agent

that demands strict safety protocols. [20][21] Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory. [22][23]*

Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber, neoprene). [22]* Body

Protection: A lab coat or chemical-resistant apron and closed-toe shoes are essential. [24]

Handling and Storage:

Ventilation: Always handle nitric acid in a well-ventilated area, preferably inside a chemical

fume hood. [22][23]* Storage Containers: Store in original, tightly sealed containers made of

compatible materials. [20][25]* Materials Compatibility:

Compatible: High-density polyethylene (HDPE), fluorinated plastics (PTFE, PFA),

borosilicate glass, and certain stainless steels (e.g., 304L for concentrations ≤60%). [20]
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[26][27] * Incompatible: Most metals (can produce flammable hydrogen gas), organic

materials, alcohols, reducing agents, and bases. Violent reactions can occur. [21][25]*

Segregation: Store nitric acid separately from combustible, organic, or basic materials.

[21][24]* Dilution: Always add acid to water slowly, never the other way around, to prevent

a violent exothermic reaction and splashing. [22] Spill Response:

Alert & Evacuate: Notify personnel and evacuate the immediate area. [20]2. Contain: Use an

inert absorbent material like sand or vermiculite to contain the spill. Do not use combustible

materials like paper towels. [20]3. Neutralize: For small spills, cautiously neutralize with a

weak base such as sodium bicarbonate. [20]4. Professional Help: For large spills, contact

emergency response professionals immediately. [25]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://labproinc.com/blogs/chemicals-and-solvents/handling-and-storage-of-nitric-acid-best-practices-and-safety-guidelines
https://www.thesafetymaster.com/handling-nitric-acid-best-practices-for-corrosive-chemical-management-the-safety-master/
https://www.thesafetymaster.com/handling-nitric-acid-best-practices-for-corrosive-chemical-management-the-safety-master/
https://labproinc.com/blogs/chemicals-and-solvents/nitric-acid-properties-applications-and-safety-precautions
https://www.carlroth.com/medias/SDB-1NYA-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE2MTN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTMvaDIzLzkwNjU2MTk2NTI2MzgucGRmfGRmNzI2ZGNmNjFjN2MzMGEyNzBiN2Y1Y2JmYzQzZGQ1MWY3ZDFhMmZhOWMxZmI3NGJmNmI1Njg5MjRiOGRiZmU
https://essr.umd.edu/sites/default/files/2021-10/NitricAcidFactSheet.pdf
https://www.ehs.washington.edu/system/files/resources/nitric-acid-safety-focus-sheet.pdf
https://ibisscientific.com/blog/handling-and-storage-of-nitric-acid-what-you-should-know/
https://www.neonickel.com/technical-resources/handling-storage-nitric-acid
https://www.benchchem.com/product/b1203768#synthesis-and-production-of-high-purity-nitric-acid
https://www.benchchem.com/product/b1203768#synthesis-and-production-of-high-purity-nitric-acid
https://www.benchchem.com/product/b1203768#synthesis-and-production-of-high-purity-nitric-acid
https://www.benchchem.com/product/b1203768#synthesis-and-production-of-high-purity-nitric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

